5-{[3-(1H-imidazol-1-yl)propyl]amino}-2-[4-(pyrrolidin-1-ylsulfonyl)phenyl]-1,3-oxazole-4-carbonitrile

• IUPAC Name: 5-(3-imidazol-1-ylpropylamino)-2-(4-pyrrolidin-1-ylsulfonylphenyl)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C20H22N6O3S/c21-14-18-20(23-8-3-10-25-13-9-22-15-25)29-19(24-18)16-4-6-17(7-5-16)30(27,28)26-11-1-2-12-26/h4-7,9,13,15,23H,1-3,8,10-12H2
• InChI Key: NTSOONDVHQDMKL-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C3=NC(=C(O3)NCCCN4C=CN=C4)C#N
• Molecular Formula: C20H22N6O3S
• Molecular Weight: 426.5 g/mol

Description

Synthesis Analysis

Imidazole derivatives have been synthesized using various methods. One common method involves the condensation of aromatic ketones with aminoguanidine hydrochloride.

Molecular Structure Analysis

The molecular structure of imidazole compounds is characterized by a five-membered ring containing three carbon atoms and two nitrogen atoms.

Chemical Reactions Analysis

Imidazole compounds can undergo a variety of chemical reactions, including N-alkylation and N-arylation.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It shows both acidic and basic properties.

Scientific Research Applications

Anticancer Potential

• Imidazole derivatives, including STK874440, have been investigated for their anticancer properties. . Further research could explore its potential as an anticancer drug.

Antioxidant Activity

• STK874440 and related imidazole compounds exhibit antioxidant potential. .

Anti-Inflammatory Effects

• Imidazole derivatives have shown anti-inflammatory activity. .

Antimicrobial Properties

• Imidazole-containing compounds often possess antimicrobial effects. .

Antidiabetic Potential

• Some imidazole derivatives exhibit antidiabetic effects. .

Drug Development

• Imidazole serves as a core structure in various natural products and commercially available drugs. STK874440’s unique scaffold could inspire the development of novel pharmaceuticals. .

Mechanism of Action

The mechanism of action of imidazole compounds often involves interactions with biological targets such as enzymes or receptors. The specific mechanism of action would depend on the particular derivative and its biological target.

Safety and Hazards

The safety and hazards associated with imidazole compounds would depend on the specific compound. Some imidazole derivatives are used as drugs and have been thoroughly tested for safety.

Future Directions

Imidazole compounds have a broad range of chemical and biological properties, making them valuable in the development of new drugs. Future research will likely continue to explore the synthesis and biological activity of new imidazole derivatives.